![molecular formula C15H16N2OS B5142162 1-phenyl-4-(2-thienylcarbonyl)piperazine](/img/structure/B5142162.png)
1-phenyl-4-(2-thienylcarbonyl)piperazine
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Overview
Description
1-phenyl-4-(2-thienylcarbonyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family of drugs. It is a psychoactive substance that has been used recreationally and has also been studied for its potential therapeutic applications. TFMPP is a widely researched compound, and
Mechanism of Action
The exact mechanism of action of 1-phenyl-4-(2-thienylcarbonyl)piperazine is not fully understood, but it is believed to act on the serotonin system in the brain. Specifically, this compound is thought to bind to serotonin receptors, leading to an increase in the release of serotonin and other neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to affect mood, cognition, and behavior.
Advantages and Limitations for Lab Experiments
One advantage of using 1-phenyl-4-(2-thienylcarbonyl)piperazine in lab experiments is that it is a well-studied compound with a known synthesis method and mechanism of action. However, one limitation is that it is a psychoactive substance and must be handled with care to ensure the safety of researchers.
Future Directions
There are several potential future directions for research on 1-phenyl-4-(2-thienylcarbonyl)piperazine. One area of interest is its potential use as a treatment for mental health disorders, particularly depression and anxiety. Another area of interest is its potential use as an analgesic. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the serotonin system in the brain.
Synthesis Methods
1-phenyl-4-(2-thienylcarbonyl)piperazine can be synthesized through a multi-step process involving the reaction of piperazine with 2-thiophenecarboxaldehyde, followed by the addition of phenylmagnesium bromide. The resulting product is then purified through recrystallization.
Scientific Research Applications
1-phenyl-4-(2-thienylcarbonyl)piperazine has been studied for its potential therapeutic applications, including as a treatment for depression, anxiety, and other mental health disorders. It has also been investigated for its potential use as an analgesic and as a treatment for Parkinson's disease.
properties
IUPAC Name |
(4-phenylpiperazin-1-yl)-thiophen-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2OS/c18-15(14-7-4-12-19-14)17-10-8-16(9-11-17)13-5-2-1-3-6-13/h1-7,12H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQWGPSMRQIVUMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>40.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24835658 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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